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Compound of Interest

Compound Name: 3,3"-Dichlorobenzoin

Cat. No.: B1640249

It is not possible to provide an in-depth technical guide on 3,3'-Dichlorobenzoin as a CAS
number for this specific chemical compound could not be identified in publicly available
chemical databases and scientific literature.

A thorough search was conducted to locate the Chemical Abstracts Service (CAS) registry
number for "3,3'-Dichlorobenzoin". This included searches for the compound by its common
name and its systematic IUPAC name, "2-hydroxy-1,2-bis(3-chlorophenyl)ethanone”. Despite
these efforts, no specific CAS number or significant body of research was found for this
particular molecule.

The search results were predominantly for a different compound, 3,3'-Dichlorobenzidine, which
has the CAS number 91-94-1.[1][2] It is crucial to distinguish between these two substances as
they have different chemical structures, properties, and applications. "Benzoin" refers to a 2-
hydroxy-1,2-diphenylethanone backbone, whereas "benzidine" is a derivative of biphenyl-4,4'-
diamine.

Without a confirmed CAS number and the associated published research, it is not feasible to
provide the requested in-depth technical guide that would include:

¢ Quantitative Data: Summarized in structured tables.
o Detailed Experimental Protocols: For key experiments.

 Signaling Pathway and Workflow Diagrams: Using Graphviz (DOT language).
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The creation of such a technical document requires a foundation of peer-reviewed scientific
literature that details the synthesis, characterization, and biological or chemical activity of the
compound in question. For "3,3'-Dichlorobenzoin," this foundational information appears to be
unavailable.

Researchers, scientists, and drug development professionals are advised to verify the correct
name and CAS number of their compound of interest before proceeding with in-depth literature
reviews or experimental work. If "3,3'-Dichlorobenzoin” is a novel or custom-synthesized
compound, it would not yet have a registered CAS number or a body of public research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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